Cas no 1185316-44-2 (2-(Ethoxy-d5)bromobenzene)

• Product Name: 2-(Ethoxy-d5)bromobenzene
• CAS No: 1185316-44-2
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 5144546
• PubChem ID: 45785191
• Update Time: 2025-05-23

2-(Ethoxy-d5)bromobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxy-d5)bromobenzene
• 1185316-44-2
• F92383
• AKOS015943317

• Inchi： 1S/C8H9BrO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2H2,1H3
• InChI Key： JVEQWIQHHWNMQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1Br)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 205.01506g/mol
• Monoisotopic Mass: 205.01506g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Ethoxy-d5)bromobenzene

Comprehensive Guide to 2-(Ethoxy-d5)bromobenzene (CAS No. 1185316-44-2): Properties, Applications, and Industry Insights

In the realm of deuterated organic compounds, 2-(Ethoxy-d5)bromobenzene (CAS No. 1185316-44-2) has garnered significant attention for its unique isotopic labeling and versatile synthetic applications. This compound, characterized by its deuterated ethoxy group (-OCD₃) and bromine substituent, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material sciences. With the growing demand for deuterated chemicals in drug discovery and NMR spectroscopy, understanding its properties and applications becomes paramount.

The molecular structure of 2-(Ethoxy-d5)bromobenzene features a benzene ring substituted with a bromine atom at the ortho position and a fully deuterated ethoxy group (-OCD₃). This deuterium labeling enhances its utility in kinetic studies and metabolic research, where isotopic effects play a pivotal role. Researchers frequently search for "deuterated bromobenzene derivatives" or "CAS 1185316-44-2 applications," reflecting its niche yet expanding relevance in scientific workflows.

One of the trending topics linked to this compound is its role in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, 2-(Ethoxy-d5)bromobenzene is explored as a building block for low-waste catalytic reactions. Its stability under mild conditions aligns with the principles of atom economy, a frequently searched term among chemists optimizing synthetic routes. Additionally, its use in OLED materials and liquid crystals has sparked interest in the electronics sector, where deuterated compounds improve device longevity.

From a technical perspective, the synthesis of 2-(Ethoxy-d5)bromobenzene involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, often queried as "synthesis of deuterated aryl ethers." Its high isotopic purity (>98% D) ensures minimal interference in spectroscopic analyses, making it a preferred choice for NMR solvent development and isotope tracing. The compound’s solubility in common organic solvents like THF and dichloromethane further broadens its applicability.

Market trends indicate a surge in demand for custom deuterated compounds, with CAS 1185316-44-2 frequently listed in specialty chemical catalogs. Analytical techniques such as GC-MS and HPLC are commonly employed to verify its purity, addressing another frequent search query: "how to analyze deuterated benzene derivatives." Regulatory compliance, particularly regarding REACH and FDA guidelines for labeled compounds, is another critical discussion point for potential buyers.

In conclusion, 2-(Ethoxy-d5)bromobenzene exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug metabolite studies to advanced material engineering, resonating with researchers seeking "deuterated reagents for medicinal chemistry" or "isotopically labeled aromatic compounds." As the scientific community continues to explore its potential, this compound remains a cornerstone in deuterium-based research.